2-(4-ethoxyphenoxy)-N-(3-methylisothiazol-5-yl)acetamide

• IUPAC Name: 2-(4-ethoxyphenoxy)-N-(3-methyl-1,2-thiazol-5-yl)acetamide
• InChI: InChI=1S/C14H16N2O3S/c1-3-18-11-4-6-12(7-5-11)19-9-13(17)15-14-8-10(2)16-20-14/h4-8H,3,9H2,1-2H3,(H,15,17)
• InChI Key: JQEIBCYLFVKSAG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)OCC(=O)NC2=CC(=NS2)C
• Molecular Formula: C14H16N2O3S
• Molecular Weight: 292.36 g/mol

Description

2-(4-ethoxyphenoxy)-N-(3-methylisothiazol-5-yl)acetamide, also known as EMA401, is a small molecule drug that has been studied extensively for its potential use in treating chronic pain.

Scientific Research Applications

Antimicrobial Properties

Research indicates that related compounds, such as those derived from 2-(4-chloro-3-methylphenoxy)acetohydrazide, exhibit notable antimicrobial properties. These compounds have been evaluated for their effectiveness against various bacterial and fungal strains (Fuloria et al., 2009).

Enzyme Inhibitory Activities

Compounds synthesized through similar chemical structures have demonstrated significant inhibitory effects on enzymes like bovine carbonic anhydrase, acetylcholinesterase, and butyrylcholinesterase. This suggests potential applications in pharmacological research focused on enzyme regulation (Virk et al., 2018).

Herbicide and Safener Synthesis

Acetochlor, a chloroacetanilide herbicide, and dichloroacetamide safeners, which are important for studying herbicide metabolism and mode of action, are synthesized using related compounds. These studies help understand the environmental impact and safe usage of herbicides (Latli & Casida, 1995).

Chemoselective Acetylation in Drug Synthesis

The chemoselective acetylation of amino groups, like in the synthesis of N-(2-hydroxyphenyl)acetamide, has applications in the synthesis of antimalarial drugs. This demonstrates the compound's role in the development of important pharmaceuticals (Magadum & Yadav, 2018).

Hypoglycemic Activity

Derivatives of similar compounds have shown significant hypoglycemic activity in animal models, suggesting potential applications in diabetes treatment research (Nikaljea et al., 2012).

Antioxidant Activity

Studies on coordination complexes derived from pyrazole-acetamide compounds have highlighted significant antioxidant activities. This points to potential applications in the development of new antioxidant agents (Chkirate et al., 2019).

Cytotoxic and Anti-inflammatory Applications

Synthetic derivatives of acetamide compounds have been explored for their cytotoxic, anti-inflammatory, analgesic, and antipyretic properties, indicating their potential in cancer and pain management research (Rani et al., 2016).